![molecular formula C11H16BrNO2 B1654488 Ethanol, 2,2'-[[(3-bromophenyl)methyl]imino]bis- CAS No. 2361-60-6](/img/structure/B1654488.png)
Ethanol, 2,2'-[[(3-bromophenyl)methyl]imino]bis-
Overview
Description
Ethanol, 2,2'-[[(3-bromophenyl)methyl]imino]bis- is a chemical compound that is widely used in scientific research. It is a colorless liquid that is soluble in water and other organic solvents. This compound is also known as EBMI and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of EBMI is not fully understood. However, it is believed to interact with metal ions in biological systems, which may lead to the formation of metal complexes that exhibit biological activity. Furthermore, EBMI has been shown to induce apoptosis in cancer cells, which may be related to its ability to interact with DNA.
Biochemical and Physiological Effects:
EBMI has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, it has been shown to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria and fungi. Additionally, EBMI has been found to induce the production of reactive oxygen species, which may be related to its anticancer activity.
Advantages and Limitations for Lab Experiments
EBMI has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. Furthermore, it is stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, EBMI has some limitations as well. It is highly toxic and should be handled with care. Furthermore, it may exhibit nonspecific interactions with biological molecules, which may complicate data interpretation.
Future Directions
There are several future directions for the study of EBMI. One potential area of research is the synthesis of new metal complexes using EBMI as a ligand. These complexes may exhibit novel catalytic and biological activities. Furthermore, the development of new fluorescent probes based on EBMI may lead to the detection of metal ions in biological samples with high sensitivity and selectivity. Additionally, the study of the mechanism of action of EBMI may provide insights into its potential therapeutic applications. Finally, the development of new synthetic routes for EBMI may lead to the synthesis of analogs with improved properties.
Scientific Research Applications
EBMI has been extensively used in scientific research for various purposes. It has been used as a ligand for the synthesis of metal complexes, which have been studied for their catalytic and biological activities. It has also been used as a fluorescent probe for the detection of metal ions in biological samples. Furthermore, EBMI has been studied for its potential therapeutic applications, as it has been found to exhibit anticancer and antimicrobial activities.
properties
IUPAC Name |
2-[(3-bromophenyl)methyl-(2-hydroxyethyl)amino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO2/c12-11-3-1-2-10(8-11)9-13(4-6-14)5-7-15/h1-3,8,14-15H,4-7,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTRJYNIGGSNIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN(CCO)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801244700 |
Source
|
| Record name | 2,2′-[[(3-Bromophenyl)methyl]imino]bis[ethanol] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801244700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2361-60-6 |
Source
|
| Record name | 2,2′-[[(3-Bromophenyl)methyl]imino]bis[ethanol] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2361-60-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2′-[[(3-Bromophenyl)methyl]imino]bis[ethanol] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801244700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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